(Z)-methyl 2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-5-carboxylate

• IUPAC Name: methyl (2Z)-3-oxo-2-[(4-propan-2-ylphenyl)methylidene]-1-benzofuran-5-carboxylate
• InChI: InChI=1S/C20H18O4/c1-12(2)14-6-4-13(5-7-14)10-18-19(21)16-11-15(20(22)23-3)8-9-17(16)24-18/h4-12H,1-3H3/b18-10-
• InChI Key: WSQDFTIWCFNVJC-ZDLGFXPLSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=CC(=C3)C(=O)OC
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=CC(=C3)C(=O)OC
• Molecular Formula: C20H18O4
• Molecular Weight: 322.4 g/mol

Description

(Z)-methyl 2-(4-isopropylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-5-carboxylate is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is also known by the name of chalcone derivative and is commonly used in the synthesis of various organic compounds.

Scientific Research Applications

Synthesis and Biological Activity

• The synthesis of related compounds and their biological evaluation has been explored, demonstrating applications in developing potential anti-inflammatory and antimicrobial agents. For instance, the synthesis of novel derivatives incorporating the isopropylbenzylidene moiety has shown potent anti-inflammatory and antimicrobial activities (Kotaiah et al., 2012).

Antimicrobial Evaluation

• Studies on benzofuran derivatives have revealed their significant antimicrobial activity. This underscores the potential of such compounds in addressing microbial resistance through the development of new therapeutic agents (Abdel‐Aziz et al., 2009).

Inhibition of Cholesterol Biosynthesis

• Research into cyclic homologues of benzofuran derivatives has explored their impact on cholesterol biosynthesis, indicating potential applications in managing cholesterol levels and associated disorders (Cozzi et al., 1983).

Environmental Applications

• The development of metal-organic frameworks (MOFs) incorporating benzofuran derivatives has been investigated for environmental applications, such as dye adsorption, highlighting their utility in water purification and environmental remediation processes (Zhao et al., 2020).

Catalysis and Chemical Transformations

• Benzofuran derivatives have been utilized in catalytic processes, including C-N bond formation and hydrogen-borrowing strategies. This indicates their role in facilitating efficient and selective chemical transformations, which is crucial for the development of pharmaceuticals and fine chemicals (Donthireddy et al., 2020).

Mechanism of Action

Target of Action

Similar compounds have been known to interact with various biological targets, such as enzymes and receptors, to exert their effects .

Mode of Action

It’s worth noting that compounds with similar structures have been reported to interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity, modulation of receptor function, or alteration of cellular processes .

Biochemical Pathways

Similar compounds have been known to influence various biochemical pathways, leading to changes in cellular functions and processes .

Result of Action

Similar compounds have been reported to induce various cellular responses, such as changes in cell growth, differentiation, or apoptosis .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interaction with its targets and its overall effectiveness .